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Compound of Interest

Compound Name: Methyl 2-Chloro-4-iodobenzoate

Cat. No.: B175114

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, weight,
and key physicochemical properties of Methyl 2-Chloro-4-iodobenzoate, a halogenated
aromatic ester of interest in synthetic organic chemistry and drug discovery.

Molecular Structure and Properties

Methyl 2-Chloro-4-iodobenzoate possesses a benzene ring substituted with a methyl ester
group at position 1, a chlorine atom at position 2, and an iodine atom at position 4. This
substitution pattern imparts specific reactivity and physical characteristics to the molecule.

Physicochemical Data

The key quantitative data for Methyl 2-Chloro-4-iodobenzoate are summarized in the table
below for easy reference and comparison.

Property Value Source
Molecular Formula C8H6CIIO2 [1]
Molar Mass 296 g/mol [1]

CAS Number 156573-32-9 [1][2]
Boiling Point 308.7 £27.0 °C [1]
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Molecular Visualization

The two-dimensional chemical structure of Methyl 2-Chloro-4-iodobenzoate is depicted in the
diagram below. This visualization clarifies the relative positions of the functional groups on the
aromatic ring.

Figure 1. 2D structure of Methyl 2-Chloro-4-iodobenzoate.

Experimental Protocols

Detailed experimental protocols for the synthesis or application of Methyl 2-Chloro-4-
iodobenzoate are highly specific to the desired reaction or analysis. Researchers are advised
to consult peer-reviewed chemical literature and established synthetic methodology databases
for protocols relevant to their specific research objectives. Standard laboratory procedures for
handling halogenated aromatic compounds should be followed, including the use of
appropriate personal protective equipment and conducting reactions in a well-ventilated fume
hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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